Cas no 61199-35-7 (1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl-)

1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl- structure
61199-35-7 structure
Product Name:1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl-
CAS No:61199-35-7
MF:C10H15ClN2
MW:198.692501306534
CID:488755
PubChem ID:15203939
Update Time:2025-04-19

1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole, 5-chloro-3-cyclohexyl-1-methyl-
    • 5-chloro-3-cyclohexyl-1-methylpyrazole
    • DTXSID80569968
    • SCHEMBL9386057
    • SY338514
    • 5-Chloro-3-cyclohexyl-1-methyl-1H-pyrazole
    • MFCD24846793
    • 61199-35-7
    • UXCKPFAIVOJKAZ-UHFFFAOYSA-N
    • Inchi: 1S/C10H15ClN2/c1-13-10(11)7-9(12-13)8-5-3-2-4-6-8/h7-8H,2-6H2,1H3
    • InChI Key: UXCKPFAIVOJKAZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C2CCCCC2)=NN1C

Computed Properties

  • Exact Mass: 198.09255
  • Monoisotopic Mass: 198.0923762g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 168
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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